Cas no 1902895-08-2 (2-bromo-N-(octahydro-1,4-benzodioxin-6-yl)benzene-1-sulfonamide)

• Product Name: 2-bromo-N-(octahydro-1,4-benzodioxin-6-yl)benzene-1-sulfonamide
• CAS No: 1902895-08-2
• MF: C₁₄H₁₈BrNO₄S
• MW: 376.266022205353
• CID: 6576921
• Update Time: 2025-06-15

2-bromo-N-(octahydro-1,4-benzodioxin-6-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(octahydro-1,4-benzodioxin-6-yl)benzene-1-sulfonamide
• N-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]dioxin-6-yl)-2-bromobenzenesulfonamide

• Inchi： 1S/C14H18BrNO4S/c15-11-3-1-2-4-14(11)21(17,18)16-10-5-6-12-13(9-10)20-8-7-19-12/h1-4,10,12-13,16H,5-9H2
• InChI Key： PEMIDTPPRAWBBY-UHFFFAOYSA-N
• SMILES： C1(S(NC2CCC3C(C2)OCCO3)(=O)=O)=CC=CC=C1Br

Additional information on 2-bromo-N-(octahydro-1,4-benzodioxin-6-yl)benzene-1-sulfonamide

Professional Introduction to 2-bromo-N-(octahydro-1,4-benzodioxin-6-yl)benzene-1-sulfonamide (CAS No. 1902895-08-2)

2-bromo-N-(octahydro-1,4-benzodioxin-6-yl)benzene-1-sulfonamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1902895-08-2, represents a fascinating intersection of organic chemistry and medicinal science. Its unique molecular structure, featuring a brominated benzene ring coupled with an octahydro-1,4-benzodioxin moiety, makes it a promising candidate for various biochemical applications.

The structural composition of 2-bromo-N-(octahydro-1,4-benzodioxin-6-yl)benzene-1-sulfonamide is characterized by its complex aromatic and heterocyclic framework. The presence of a bromine atom at the 2-position of the benzene ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the octahydro-1,4-benzodioxin segment introduces a rigid bicyclic system that can influence the compound's pharmacokinetic properties and biological activity.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing benzodioxin derivatives. These molecules have shown promise in various preclinical studies due to their ability to interact with multiple biological targets. Specifically, the octahydro-1,4-benzodioxin scaffold is known for its structural similarity to certain neuroactive compounds, which has led to investigations into its potential role in modulating central nervous system function.

One of the most compelling aspects of 2-bromo-N-(octahydro-1,4-benzodioxin-6-yl)benzene-1-sulfonamide is its potential as a lead compound for drug discovery. Researchers have been particularly intrigued by its sulfonamide functional group, which is commonly found in bioactive molecules. The sulfonamide moiety not only contributes to the compound's solubility but also plays a crucial role in its interactions with biological receptors and enzymes.

The synthesis of 2-bromo-N-(octahydro-1,4-benzodioxin-6-yl)benzene-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions. The bromination step at the benzene ring is particularly critical, as it determines the reactivity and subsequent functionalization possibilities of the molecule. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

Evidence from cutting-edge research suggests that compounds with similar structural motifs may exhibit significant therapeutic effects. For instance, studies have demonstrated that benzodioxin derivatives can modulate neurotransmitter release and receptor activity in animal models. This has opened up new avenues for investigating their potential applications in treating neurological disorders and other conditions.

The pharmacokinetic profile of 2-bromo-N-(octahydro-1,4-benzodioxin-6-yl)benzene-1-sulfonamide is another area of active investigation. Researchers are keen to understand how the molecule is metabolized and distributed within the body. Preliminary studies indicate that it may exhibit favorable properties such as good bioavailability and reduced toxicity. However, further clinical trials are necessary to confirm these findings and establish safe dosing regimens.

In conclusion, 2-bromo-N-(octahydro-1,4-benzodioxin-6-yl)benzene-1-sulfonamide represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activity make it an attractive candidate for further research and development. As our understanding of its properties continues to grow, it is likely that this molecule will play an important role in the discovery of new therapeutic agents.